Cas no 262350-54-9 (Isomaltopaeoniflorin)

• Product Name: Isomaltopaeoniflorin
• CAS No: 262350-54-9
• MF: C₂₉H₃₈O₁₆
• MW: 642.60
• CID: 5070204
• PubChem ID: 101001429
• Update Time: 2026-03-01

Isomaltopaeoniflorin Chemical and Physical Properties

Names and Identifiers

• Isomaltopaeoniflorin
• HY-N12018
• 262350-54-9
• [(1R,2S,3R,5R,6R,8S)-6-hydroxy-8-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-2-yl]methyl benzoate
• CS-0890593

• Inchi： 1S/C29H38O16/c1-26-10-28(38)15-7-29(26,27(15,25(44-26)45-28)11-40-22(37)12-5-3-2-4-6-12)43-24-21(36)19(34)17(32)14(42-24)9-39-23-20(35)18(33)16(31)13(8-30)41-23/h2-6,13-21,23-25,30-36,38H,7-11H2,1H3/t13-,14-,15-,16-,17-,18+,19+,20-,21-,23+,24+,25-,26+,27+,28-,29+/m1/s1
• InChI Key： XDSDFGIAGIOVGG-FZXMSPJCSA-N
• SMILES： C([C@]12[C@@]3([H])O[C@]4(O)C[C@](C)(O3)[C@]1(C[C@]24[H])O[C@@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@@H]2[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)O)O1)O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 642.21598512g/mol
• Monoisotopic Mass: 642.21598512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 244Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on Isomaltopaeoniflorin

Isomaltopaeoniflorin (CAS No: 262350-54-9) - A Comprehensive Overview

Isomaltopaeoniflorin, a naturally occurring flavonoid glycoside, is a compound of significant interest in the field of pharmaceutical chemistry and biomedical research. With the CAS number 262350-54-9, this molecule has garnered attention for its diverse biological activities and potential therapeutic applications. This introduction aims to provide a detailed exploration of Isomaltopaeoniflorin, highlighting its chemical structure, pharmacological properties, and the latest research findings that underscore its importance in modern medicine.

The chemical structure of Isomaltopaeoniflorin is characterized by a flavone backbone linked to a glucose moiety, forming a glycoside. This structural configuration imparts unique pharmacological properties, making it a candidate for various therapeutic interventions. Flavonoids, known for their antioxidant and anti-inflammatory effects, have been extensively studied for their potential in treating chronic diseases. Isomaltopaeoniflorin, being a derivative of this class of compounds, exhibits similar properties while also demonstrating additional bioactivities that make it particularly noteworthy.

Recent studies have focused on the anti-cancer potential of Isomaltopaeoniflorin. Research indicates that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. The ability to selectively target cancer cells without significant toxicity to healthy cells makes Isomaltopaeoniflorin an attractive candidate for further development as an anti-cancer agent. Preclinical studies have shown promising results in animal models, suggesting that it may have a role in combating various types of cancer.

Beyond its anti-cancer properties, Isomaltopaeoniflorin has also been investigated for its neuroprotective effects. Oxidative stress and inflammation are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have demonstrated that Isomaltopaeoniflorin can mitigate oxidative damage by enhancing the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase. Additionally, its ability to inhibit inflammatory pathways suggests that it may help in slowing down the progression of these debilitating conditions.

The cardiovascular benefits of Isomaltopaeoniflorin are another area of active research. Hypertension and atherosclerosis are major contributors to cardiovascular disease morbidity and mortality. Research has shown that Isomaltopaeoniflorin can help regulate blood pressure by relaxing vascular smooth muscles and reducing oxidative stress in the cardiovascular system. Furthermore, its anti-inflammatory properties may contribute to reducing plaque formation in arteries, thereby lowering the risk of heart disease.

In vitro studies have also highlighted the antimicrobial properties of Isomaltopaeoniflorin. This compound has been found to exhibit activity against a range of bacterial and fungal strains, making it a potential candidate for developing novel antimicrobial agents. The growing concern over antibiotic resistance underscores the need for new therapeutic strategies, and natural compounds like Isomaltopaeoniflorin offer promising alternatives.

The pharmacokinetics of Isomaltopaeoniflorin are another critical aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Preliminary studies suggest that Isomaltopaeoniflorin has good oral bioavailability and can be detected in various tissues at significant concentrations. This suggests that it may be suitable for oral administration in clinical settings.

The safety profile of Isomaltopaeoniflorin is also an important consideration. While preclinical studies have shown that it is generally well-tolerated at therapeutic doses, further research is needed to fully understand its potential side effects. Long-term studies in animal models are being conducted to assess any cumulative toxicities and to determine the maximum safe dose.

Future directions in the research of Isomaltopaeoniflorin include exploring its potential as a combination therapy with existing drugs. The synergistic effects of combining multiple agents can often lead to more effective treatment outcomes. Additionally, investigating the mechanisms by which Isomaltopaeoniflorin exerts its biological effects will provide valuable insights into its therapeutic potential and may lead to the development of new derivatives with enhanced efficacy.

In conclusion, Isomaltopaeoniflorin (CAS No: 262350-54-9) is a multifaceted compound with significant promise in various therapeutic areas. Its diverse biological activities, coupled with promising preclinical results, make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the potential for Isomaltopaeoniflorin to make meaningful contributions to modern medicine.